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Compound of Interest

Compound Name: N-Boc-dolaproine

Cat. No.: B3322996

This guide provides the fundamental molecular characteristics of N-Boc-dolaproine, a key
amino acid component derived from the pentapeptide Dolastatin 10.[1][2] Dolastatin 10 is
recognized for its anticancer properties, which include the inhibition of tubulin polymerization
and mitosis.[2]

Core Molecular Data

The essential molecular information for N-Boc-dolaproine is summarized in the table below.
This data is critical for researchers in drug development and chemical synthesis for accurate
measurements and reaction stoichiometry.

Property Value

Chemical Formula C14H25NOs[1][3][4]
Molecular Weight 287.35 g/mol [3][4]
CAS Number 120205-50-7[1][3]

Note: The molecular weight may be listed with slight variations (e.g., 287.4 or 287.36)
depending on the source and calculation method.[1][2]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b3322996?utm_src=pdf-interest
https://www.benchchem.com/product/b3322996?utm_src=pdf-body
https://broadpharm.com/product/bp-41449
https://www.medchemexpress.com/n-boc-dolaproine.html
https://www.medchemexpress.com/n-boc-dolaproine.html
https://www.benchchem.com/product/b3322996?utm_src=pdf-body
https://broadpharm.com/product/bp-41449
https://www.chemicalbook.com/synthesis/n-boc-2r-3r-4s-dolaproine.htm
https://www.chembk.com/en/chem/N-Boc-dolaproline
https://www.chemicalbook.com/synthesis/n-boc-2r-3r-4s-dolaproine.htm
https://www.chembk.com/en/chem/N-Boc-dolaproline
https://broadpharm.com/product/bp-41449
https://www.chemicalbook.com/synthesis/n-boc-2r-3r-4s-dolaproine.htm
https://broadpharm.com/product/bp-41449
https://www.medchemexpress.com/n-boc-dolaproine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3322996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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